Cas no 98195-12-1 (1-benzyl-2-propylpiperidine-2,6-dicarbonitrile)

• Product Name: 1-benzyl-2-propylpiperidine-2,6-dicarbonitrile
• CAS No: 98195-12-1
• MF: C₁₇H₂₁N₃
• MW: 267.368743658066
• CID: 1993133
• PubChem ID: 179013
• Update Time: 2025-04-21

1-benzyl-2-propylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-propylpiperidine-2,6-dicarbonitrile
• 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2-propyl-
• 98195-12-1
• DTXSID30913396

• Inchi： 1S/C17H21N3/c1-2-10-17(14-19)11-6-9-16(12-18)20(17)13-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-11,13H2,1H3
• InChI Key： QVHUBGVDPXRLAS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C(C#N)CCCC1(C#N)CCC

Computed Properties

• Exact Mass: 267.174
• Monoisotopic Mass: 267.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 435°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.556